Cas no 1997401-11-2 ((1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1997401-11-2
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6416728
• PubChem ID: 165671153
• Update Time: 2025-06-03

(1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol
• 1997401-11-2
• EN300-1976369

• Inchi： 1S/C11H11F3O2/c12-11(13,14)10(15)8-1-2-9-6-16-4-3-7(9)5-8/h1-2,5,10,15H,3-4,6H2/t10-/m0/s1
• InChI Key： ZEKOYAXOMJWYQX-JTQLQIEISA-N
• SMILES： FC([C@H](C1C=CC2COCCC=2C=1)O)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol

(1S)-1-(3,4-Dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol: A Comprehensive Overview

The compound with CAS No. 1997401-11-2, known as (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzopyran framework with a trifluoroethyl alcohol moiety. The benzopyran ring system is a bicyclic structure consisting of a benzene ring fused to a pyran ring, which contributes to the compound's stability and bioactivity.

Recent studies have highlighted the potential of this compound as a versatile building block in drug discovery. Its trifluoroethyl alcohol group is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of molecules. This feature makes it an attractive candidate for the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its role in modulating kinase activity, a critical area in oncology and inflammatory diseases.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, plays a pivotal role in determining its pharmacokinetic properties. This stereochemical feature ensures optimal absorption and distribution within biological systems. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to elucidate the binding interactions of this compound with target proteins. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

From a synthetic perspective, the preparation of (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The construction of the benzopyran core typically involves cyclization reactions under acidic or basic conditions, followed by selective fluorination to introduce the trifluoroethyl group. The stereocontrol during these steps is crucial to ensure the desired (S) configuration at the chiral center.

Emerging research has also focused on the ecological impact and biodegradation pathways of this compound. Given its fluorinated nature, understanding its environmental fate is essential for sustainable chemical design. Preliminary studies suggest that under aerobic conditions, the compound undergoes oxidative cleavage of the carbon-fluorine bonds, leading to the formation of less persistent byproducts.

In conclusion, (1S)-1-(3,4-dihydro-1H-2-benzopyran-6-yl)-2,2,2-trifluoroethan-1-ol represents a promising molecule with diverse applications in drug discovery and chemical synthesis. Its unique structural features and stereochemical properties make it an invaluable tool for advancing our understanding of complex biological systems. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.